Cas no 73371-93-4 (Cyclohexanecarboxylicacid, 1-amino-2-methyl-2-(methylthio)-, (1R,2S)-rel-)

• Product Name: Cyclohexanecarboxylicacid, 1-amino-2-methyl-2-(methylthio)-, (1R,2S)-rel-
• CAS No: 73371-93-4
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 552130
• Update Time: 2024-03-05

Cyclohexanecarboxylicacid, 1-amino-2-methyl-2-(methylthio)-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-amino-2-methyl-2-(methylthio)-, (1R,2S)-rel-
• Cyclohexanecarboxylic acid, 1-amino-2-methyl-2-(methylthio)-, trans- (9CI)
• Cyclohexanecarboxylicacid, 1-amino-2-methyl-2-(methylthio)-, trans-(?à)-

• Inchi： 1S/C9H17NO2S/c1-8(13-2)5-3-4-6-9(8,10)7(11)12/h3-6,10H2,1-2H3,(H,11,12)/t8-,9-/m1/s1
• InChI Key： RFRUUMORCKZOHV-RKDXNWHRSA-N
• SMILES： [C@]1(N)(C(O)=O)CCCC[C@@]1(C)SC

Computed Properties

• Exact Mass: 203.098
• Monoisotopic Mass: 203.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6A^2